Cas no 2034530-66-8 (1-(2,3-dimethoxyphenyl)-3-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]urea)

• Product Name: 1-(2,3-dimethoxyphenyl)-3-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]urea
• CAS No: 2034530-66-8
• MF: C₂₁H₂₈N₄O₃
• MW: 384.472024917603
• CID: 5999489
• PubChem ID: 92074706
• Update Time: 2025-05-21

1-(2,3-dimethoxyphenyl)-3-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethoxyphenyl)-3-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)urea
• AKOS026688663
• F6454-2579
• 3-(2,3-dimethoxyphenyl)-1-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}urea
• 1-(2,3-dimethoxyphenyl)-3-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]urea
• 2034530-66-8

• Inchi： 1S/C21H28N4O3/c1-15-13-17(7-10-22-15)25-11-8-16(9-12-25)14-23-21(26)24-18-5-4-6-19(27-2)20(18)28-3/h4-7,10,13,16H,8-9,11-12,14H2,1-3H3,(H2,23,24,26)
• InChI Key： YTKHBWLUZCSNEV-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(OC)=C1OC)C(NCC1CCN(C2C=CN=C(C)C=2)CC1)=O

Computed Properties

• Exact Mass: 384.21614077g/mol
• Monoisotopic Mass: 384.21614077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.7Ų

Additional information on 1-(2,3-dimethoxyphenyl)-3-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]urea

Research Brief on 1-(2,3-dimethoxyphenyl)-3-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]urea (CAS: 2034530-66-8)

The compound 1-(2,3-dimethoxyphenyl)-3-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]urea (CAS: 2034530-66-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique urea linkage and substituted phenyl and pyridinyl moieties, has been investigated for its potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and oncology. Recent studies have focused on its pharmacological profile, mechanism of action, and preclinical efficacy, positioning it as a promising candidate for further development.

Recent research has elucidated the compound's interaction with specific biological targets, including serotonin and dopamine receptors, which are implicated in various neurological and psychiatric conditions. In vitro assays have demonstrated its high affinity for 5-HT_2A and D₂ receptors, suggesting potential applications in the treatment of schizophrenia and other psychotic disorders. Additionally, its ability to modulate these receptors with high selectivity has been highlighted as a key advantage over existing therapeutics, which often exhibit off-target effects.

In the context of oncology, preliminary studies have explored the compound's role as a kinase inhibitor, particularly targeting aberrant signaling pathways in cancer cells. Molecular docking simulations and enzymatic assays have revealed its inhibitory activity against specific tyrosine kinases, which are often overexpressed in malignant tumors. These findings have spurred further investigations into its potential as an adjunct therapy in combination with existing chemotherapeutic agents, with early results indicating synergistic effects in reducing tumor proliferation.

The synthesis and optimization of 1-(2,3-dimethoxyphenyl)-3-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]urea have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of derivatives with improved pharmacokinetic properties, such as enhanced bioavailability and metabolic stability. Structure-activity relationship (SAR) studies have identified critical functional groups that contribute to its biological activity, providing a foundation for the design of next-generation analogs.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as blood-brain barrier penetration, potential toxicity, and long-term safety profiles require further investigation. Ongoing preclinical studies aim to address these concerns, with a particular emphasis on optimizing dosing regimens and minimizing adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound into clinical trials.

In conclusion, 1-(2,3-dimethoxyphenyl)-3-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]urea represents a multifaceted molecule with significant potential in both CNS and oncology therapeutics. Its unique pharmacological properties and recent advancements in its development underscore its value as a subject of continued research. Future studies will likely focus on refining its therapeutic applications and overcoming existing barriers to clinical translation, paving the way for its eventual integration into treatment paradigms.